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Compound of Interest

Compound Name:
Methyl 2-amino-5-methylthiazole-

4-carboxylate

Cat. No.: B1299437 Get Quote

CAS Number: 63257-03-4

Abstract
This technical guide provides a comprehensive overview of Methyl 2-amino-5-methylthiazole-
4-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document details its physicochemical properties, provides an experimental

protocol for its synthesis, and discusses its known biological activities and potential

applications. The information is intended for researchers, scientists, and professionals in the

field of drug development.

Physicochemical Properties
Methyl 2-amino-5-methylthiazole-4-carboxylate is a pale-yellow to yellow-brown solid. Its

key quantitative properties are summarized in the table below.
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Property Value Reference

CAS Number 63257-03-4 [1][2][3]

Molecular Formula C₆H₈N₂O₂S [1][3]

Molecular Weight 172.20 g/mol [4]

Physical Form
Pale-yellow to Yellow-brown

Solid

Purity
Available in purities of 96%,

97%, and 98%
[1]

Melting Point 165–168°C [5]

Storage Temperature
2-8°C, Keep in a dark and dry

place

SMILES String COC(=O)c1nc(N)sc1C [4]

InChI Key
ZPFCEYUYBJVUED-

UHFFFAOYSA-N
[4]

Safety and Handling
This compound is classified as harmful if swallowed (Acute Tox. 4 Oral) and is associated with

the GHS07 pictogram (exclamation mark).[4] Standard laboratory safety protocols should be

followed when handling this chemical, including the use of personal protective equipment. For

detailed safety information, refer to the supplier's Safety Data Sheet (SDS).

Experimental Protocol: Synthesis
A general procedure for the synthesis of Methyl 2-amino-5-methylthiazole-4-carboxylate has

been reported in the scientific literature.[5] The following protocol is based on this reported

method.

General Procedure A for Synthesis:[5]

Reactants:
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Appropriate α-ketoester

Thiourea

A suitable solvent (e.g., ethanol)

Procedure:

Dissolve the α-ketoester and thiourea in the solvent.

The reaction mixture is typically heated under reflux for a specified period.

Upon completion, the reaction mixture is cooled, and the product is isolated.

Purification of the crude product can be achieved by recrystallization from an appropriate

solvent to yield the final product as a pale yellow powder.[5]

The synthesis of the title compound, Methyl 2-amino-5-methylthiazole-4-carboxylate,

yielded a pale yellow powder with a melting point of 165–168°C.[5] Spectroscopic data

confirmed the structure of the compound.[5]

Biological Activity and Potential Applications
Methyl 2-amino-5-methylthiazole-4-carboxylate and its derivatives have garnered significant

interest due to their diverse biological activities. The 2-aminothiazole scaffold is a key

pharmacophore in numerous clinically used drugs.

Antimicrobial and Antitubercular Activity
Derivatives of 2-aminothiazole-4-carboxylate have been identified as having potent activity

against Mycobacterium tuberculosis H37Rv.[5] Some derivatives have shown inhibitory activity

against the β-ketoacyl-ACP synthase mtFabH, a key enzyme in the fatty acid synthesis

pathway of the bacterium.[5] The 2-aminothiazole-4-carboxylate scaffold is considered a

promising template for the development of new anti-tubercular agents.[5]

Anticancer and Antimicrobial Potential
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Thiazole derivatives are recognized for their potential in treating a range of conditions,

including allergies, hypertension, and inflammation. Furthermore, derivatives of ethyl 2-amino-

4-methylthiazole-5-carboxylate have demonstrated significant antileukemic activity and show

promise as antineoplastic agents.[6] Some bifunctional derivatives have also been evaluated

for their in vitro antimicrobial and anticancer activities, with some compounds showing notable

bactericidal activity, particularly against Gram-positive bacteria.

Antioxidant Activity
Derivatives of 2-amino-5-methylthiazole containing a 1,3,4-oxadiazole-2-thiol moiety have been

synthesized and evaluated for their antioxidant properties.[7] Certain synthesized compounds

exhibited significant radical scavenging potential in various assays.[7]

Visualizations
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of Methyl 2-amino-5-
methylthiazole-4-carboxylate.
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Caption: Generalized workflow for the synthesis of Methyl 2-amino-5-methylthiazole-4-
carboxylate.

Potential Mechanism of Action of Derivatives
The diagram below depicts the inhibitory action of certain 2-aminothiazole derivatives on a key

enzyme in Mycobacterium tuberculosis.
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Caption: Inhibitory action of 2-aminothiazole derivatives on mtFabH in M. tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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